
Application Notes and Protocols for
Spirotetramat in Integrated Pest Management

(IPM) Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bayer 30468

Cat. No.: B1666719 Get Quote

A Note on the Original Request: Initial searches for "Bayer 30468" did not yield sufficient

publicly available information to generate detailed application notes and protocols. This

designation may refer to an internal development code for a compound that was not brought to

market or for which research has not been published in open literature. To provide a

comprehensive and actionable response, these application notes have been developed for

Spirotetramat, a well-documented insecticide from Bayer CropScience that is widely used in

Integrated Pest Management (IPM) programs.

Introduction to Spirotetramat
Spirotetramat is a systemic insecticide belonging to the class of tetramic acid derivatives (IRAC

Group 23). It is the active ingredient in products such as Movento® and Batavia®.[1][2] A key

feature of Spirotetramat is its two-way systemicity, allowing it to be transported both upwards

through the xylem and downwards through the phloem of a plant.[1][2] This unique

characteristic enables the compound to reach and control sucking pests that are hidden within

the plant canopy or feeding on roots, which are often missed by contact or translaminar

insecticides.[2]

Spirotetramat is primarily effective against a broad spectrum of sucking pests, including aphids,

whiteflies, psyllids, scales, and mealybugs.[2] Its mode of action and safety profile make it a

valuable tool for IPM programs, as it is often compatible with beneficial insects and mites when

used as directed.
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Mode of Action
The primary mode of action of Spirotetramat is the inhibition of lipid biosynthesis.[3][1]

Specifically, it inhibits the enzyme Acetyl-CoA Carboxylase (ACC), which is crucial for the

production of fatty acids.[1] This disruption of lipid metabolism has several key effects on target

pests:

Inhibition of Development: Immature stages of insects, such as larvae and nymphs, are

particularly susceptible. The lack of lipids prevents them from successfully molting, leading to

mortality.[1]

Reduction in Fecundity: Adult female insects exposed to Spirotetramat exhibit a significant

reduction in their reproductive capacity. They produce fewer offspring, and the viability of

eggs is often diminished.[1]

Sterility: In some cases, exposure can lead to the sterility of adult pests.

Due to this mode of action, the effects of Spirotetramat are not immediate; a "knock-down"

effect is not typically observed.[1] Instead, population control is achieved over a period of 3 to 7

days as the pests fail to develop and reproduce.[1]

Signaling Pathway and Mode of Action Diagram
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Protocol 1: Leaf Disc Bioassay
Protocol 2: Whole Plant Systemic Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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